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Compound of Interest

Compound Name: Tifurac

Cat. No.: B1619733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular characteristics and
pharmacological profile of Tifurac, a non-steroidal anti-inflammatory drug (NSAID). The
document details its chemical properties, mechanism of action, and relevant experimental
methodologies for its evaluation.

Core Molecular and Chemical Properties

Tifurac, specifically its sodium salt form, Tifurac sodium anhydrous, is a derivative of
benzofuran acetic acid. It is recognized for its analgesic, anti-inflammatory, and antipyretic

properties.
Property Value
Molecular Formula Ci1sH13NaO4S
Molecular Weight 348.35 g/mol

Mechanism of Action: Inhibition of Prostaglandin
Synthesis

As a non-steroidal anti-inflammatory drug, the primary mechanism of action for Tifurac is the
inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2. These enzymes are
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critical in the inflammatory cascade as they catalyze the conversion of arachidonic acid into
prostaglandins, which are key mediators of inflammation, pain, and fever.

The inhibition of COX enzymes by Tifurac leads to a reduction in the production of
prostaglandins, thereby mitigating the inflammatory response. The generalized signaling
pathway is depicted below.
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 To cite this document: BenchChem. [Tifurac: A Technical Overview of its Molecular
Properties and Anti-inflammatory Mechanism]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1619733#tifurac-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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